Cas no 23580-51-0 (1-Octyn-3-ol, 3-methyl-)

1-Octyn-3-ol, 3-methyl- structure
1-Octyn-3-ol, 3-methyl- structure
Product Name:1-Octyn-3-ol, 3-methyl-
CAS No:23580-51-0
MF:C9H16O
MW:140.222743034363
CID:239759
PubChem ID:90956
Update Time:2025-04-19

1-Octyn-3-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Octyn-3-ol, 3-methyl-
    • 3-METHYL-1-OCTYN-3-OL
    • 3-methyloct-1-yn-3-ol
    • 1-Octyn-3-ol,3-methyl
    • 3-hydroxy-3-methyl-1-octyne
    • 3-Methyl-oct-1-in-3-ol
    • 3-methyl-oct-1-yn-3-ol
    • EINECS 245-751-7
    • methyl-n-amyl ethynyl carbinol
    • Methyl-n-amyl-acetylenyl-carbinol
    • Methyl-pentyl-aethinyl-carbinol
    • DTXSID30865104
    • 23580-51-0
    • AKOS006227596
    • ZBDMJPAJZFSKPR-UHFFFAOYSA-N
    • FT-0616037
    • Q67879592
    • (+/-)-3-Methyl-1-octyn-3-ol
    • NS00051891
    • MFCD00041581
    • SCHEMBL1056747
    • Inchi: 1S/C9H16O/c1-4-6-7-8-9(3,10)5-2/h2,10H,4,6-8H2,1,3H3
    • InChI Key: ZBDMJPAJZFSKPR-UHFFFAOYSA-N
    • SMILES: OC(C#C)(C)CCCCC

Computed Properties

  • Exact Mass: 140.12000
  • Monoisotopic Mass: 140.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 0,855 g/cm3
  • Melting Point: -16°C (estimate)
  • Boiling Point: 174-176°C
  • Flash Point: 57°C
  • Refractive Index: 1.4400
  • PSA: 20.23000
  • LogP: 1.95090

1-Octyn-3-ol, 3-methyl- Security Information

  • Safety Instruction: S24/25
  • TSCA:Yes
  • Safety Term:S24/25

1-Octyn-3-ol, 3-methyl- Customs Data

  • HS CODE:2905290000
  • Customs Data:

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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